Cas no 392-48-3 (1,1,1-trifluoro-3-methylhexane-2,4-dione)

1,1,1-trifluoro-3-methylhexane-2,4-dione structure
392-48-3 structure
Product Name:1,1,1-trifluoro-3-methylhexane-2,4-dione
CAS No:392-48-3
MF:C7H9F3O2
MW:182.140372991562
CID:313807
PubChem ID:238408
Update Time:2025-04-19

1,1,1-trifluoro-3-methylhexane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexanedione,1,1,1-trifluoro-3-methyl-
    • 1,1,1-trifluoro-3-methylhexane-2,4-dione
    • 1,1,1-Trifluor-3-methyl-hexan-2,4-dion
    • 1,1,1-Trifluor-3-methyl-hexandion-(2,4)
    • 1,1,1-trifluoro-3-methyl-2,4-hexanedione
    • 1,1,1-trifluoro-3-methyl-hexane-2,4-dione
    • AC1L60X5
    • AC1Q4I2R
    • AR-1B3846
    • CTK4I1184
    • KST-1B4667
    • NSC42747
    • 392-48-3
    • SCHEMBL19317193
    • DTXSID90285763
    • NSC-42747
    • EN300-1127324
    • IRBFWXBYIVISFR-UHFFFAOYSA-N
    • Inchi： 1S/C7H9F3O2/c1-3-5(11)4(2)6(12)7(8,9)10/h4H,3H2,1-2H3
    • InChI Key： IRBFWXBYIVISFR-UHFFFAOYSA-N
    • SMILES： FC(C(C(C)C(CC)=O)=O)(F)F

Computed Properties

  • Exact Mass: 182.05547
  • Monoisotopic Mass: 182.055464
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1
  • XLogP3: 2

Experimental Properties

  • Density: 1.174
  • Boiling Point: 160.9°Cat760mmHg
  • Flash Point: 47.2°C
  • Refractive Index: 1.368
  • PSA: 34.14
  • LogP: 1.73300

1,1,1-trifluoro-3-methylhexane-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1127324-0.05g
1,1,1-trifluoro-3-methylhexane-2,4-dione
 392-48-3 95%
0.05g
 $468.0 2023-10-26
Enamine
EN300-1127324-0.1g
1,1,1-trifluoro-3-methylhexane-2,4-dione
 392-48-3 95%
0.1g
 $490.0 2023-10-26
Enamine
EN300-1127324-0.25g
1,1,1-trifluoro-3-methylhexane-2,4-dione
 392-48-3 95%
0.25g
 $513.0 2023-10-26
Enamine
EN300-1127324-0.5g
1,1,1-trifluoro-3-methylhexane-2,4-dione
 392-48-3 95%
0.5g
 $535.0 2023-10-26
Enamine
EN300-1127324-1.0g
1,1,1-trifluoro-3-methylhexane-2,4-dione
 392-48-3
1g
 $986.0 2023-06-09
Enamine
EN300-1127324-2.5g
1,1,1-trifluoro-3-methylhexane-2,4-dione
 392-48-3 95%
2.5g
 $1089.0 2023-10-26
Enamine
EN300-1127324-5.0g
1,1,1-trifluoro-3-methylhexane-2,4-dione
 392-48-3
5g
 $2858.0 2023-06-09
Enamine
EN300-1127324-10.0g
1,1,1-trifluoro-3-methylhexane-2,4-dione
 392-48-3
10g
 $4236.0 2023-06-09
Enamine
EN300-1127324-1g
1,1,1-trifluoro-3-methylhexane-2,4-dione
 392-48-3 95%
1g
 $557.0 2023-10-26
Enamine
EN300-1127324-5g
1,1,1-trifluoro-3-methylhexane-2,4-dione
 392-48-3 95%
5g
 $1614.0 2023-10-26

1,1,1-trifluoro-3-methylhexane-2,4-dione Related Literature

Related Categories

392-48-3 (1,1,1-trifluoro-3-methylhexane-2,4-dione) Related Products

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.